2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+)

• Molecular Formula: C32H26N8Ni
• Molecular Weight: 581.3 g/mol
• IUPAC Name: 2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+)
• InChI: InChI=1S/C32H26N8.Ni/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h1-17,23,25,31,33,36-40H;/q-2;+2
• InChI Key: YKZRFXWJSBLUIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2C3NC(=C2C=C1)NC4=C5C=CC=CC5=C([N-]4)NC6=C7C=CC=CC7C(N6)NC8=C9C=CC=CC9=C(N3)[N-]8.[Ni+2]

Description

This nickel(II) complex features a highly intricate macrocyclic ligand with six nitrogen donor atoms arranged in a polycyclic framework. The ligand adopts a cis-V configuration with octahedral geometry around the nickel(II) center, where four nitrogen donors lie in a planar arrangement, and additional ligands (e.g., water or acetate) occupy axial positions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+) typically involves the cyclotetramerization of phthalonitrile derivatives in the presence of a nickel salt. The reaction is usually carried out under high-temperature conditions, often in the presence of a solvent such as quinoline or dimethylformamide. The reaction conditions must be carefully controlled to ensure the formation of the desired macrocyclic structure.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity. The final product is often purified using techniques such as column chromatography or recrystallization.

Chemical Reactions Analysis

Types of Reactions

2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states of nickel.

Reduction: It can be reduced under specific conditions to yield lower oxidation states.

Substitution: The compound can undergo substitution reactions where ligands attached to the nickel center are replaced by other ligands.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nickel(III) or nickel(IV) complexes, while substitution reactions can produce a variety of nickel-ligand complexes.

Scientific Research Applications

2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+) has numerous applications in scientific research, including:

Chemistry: Used as a catalyst in various organic reactions due to its stability and electronic properties.

Biology: Investigated for its potential use in photodynamic therapy for cancer treatment.

Medicine: Explored for its antimicrobial properties and potential use in drug delivery systems.

Industry: Utilized in the production of dyes, pigments, and electronic materials due to its unique optical and electronic properties.

Mechanism of Action

The mechanism of action of 2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+) involves its interaction with molecular targets through coordination chemistry. The nickel center can form coordination bonds with various ligands, influencing the compound’s reactivity and stability. The extensive conjugation in the macrocyclic structure allows for efficient electron transfer, making it effective in catalytic and electronic applications.

Comparison with Similar Compounds

Table 1: Structural Properties of Nickel(II) Macrocyclic Complexes

Compound	Metal Center	Macrocycle Configuration	Geometry	Key Structural Features	Reference
Target Nickel(II) Complex	Ni²⁺	cis-V	Octahedral	Ethyl bridge, planar N-donors, axial ligands
[Ni(cyclam-acetate)] (CEBKOK)	Ni²⁺	cis-V	Octahedral	Rigidified cyclam, monodentate acetate
Copper Analog (Cu²⁺ Hexaza-diazanidanonacyclo complex)	Cu²⁺	Not specified	Likely distorted	Fluorinated substituents
Zinc Analog (Zn²⁺ Hexaza-diazanidanonacyclo complex)	Zn²⁺	Not specified	Tetrahedral?	Similar ligand framework

• Key Insights :
  • The target compound shares a cis-V configuration and octahedral geometry with CEBKOK, but the latter has a more rigidified cyclam backbone due to nitrogen cyclization .
  • Copper and zinc analogs () likely exhibit distinct geometries (e.g., Jahn-Teller distortion for Cu²⁺ or tetrahedral coordination for Zn²⁺), altering reactivity and stability.

Table 3: Bioactivity of Nickel(II) Complexes in CXCR4 Inhibition

Compound	Calcium Signaling IC₅₀	Anti-HIV Activity	Key Functional Groups	Reference
Target Nickel(II) Complex	Sub-micromolar	Not reported	Ethyl bridge, axial H₂O
Bis-ring Nickel(II) Complexes	~50 nM	Active	Dual macrocyclic rings
Monocyclic [Ni₂]²⁺	Micromolar	Low	Single macrocycle

• Key Insights: The target compound’s sub-micromolar potency aligns with bis-ring nickel complexes, surpassing monocyclic analogs due to enhanced steric and electronic effects . The ethyl bridge in the macrocycle may restrict ligand flexibility, improving receptor binding.

Reactivity and Stability

• Metal Center Influence : Nickel(II) complexes exhibit slower ligand substitution kinetics compared to platinum(II) (), favoring stable coordination in biological environments.
• Counterion Effects : Tetrachloride or tetrabromide derivatives () may enhance solubility but introduce toxicity concerns.

Biological Activity

2,11,20,29,37,39-Hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,21,23,25,27,32,34-tetradecaene;nickel(2+) is a complex organic compound that belongs to the class of metallophthalocyanines and has garnered attention for its potential biological activities and applications in various fields such as medicine and materials science.

Chemical Structure and Properties

The compound's complex structure consists of multiple nitrogen atoms coordinated with nickel ions. Its molecular formula is $C_{32}H_{16}N_{8}Ni$ with a molecular weight of approximately 577.9 g/mol . The intricate arrangement of its cyclic components contributes to its unique reactivity and biological properties.

Antimicrobial Properties

Recent studies have demonstrated that nickel complexes exhibit significant antimicrobial activity against various pathogens. The coordination of nickel with the hexaza ligand enhances the compound's ability to disrupt bacterial cell membranes and inhibit growth . For instance:

• Staphylococcus aureus : In vitro tests showed that the compound effectively inhibited the growth of this common pathogen.
• Escherichia coli : Similar inhibitory effects were noted against E. coli strains.

Cytotoxicity and Anticancer Activity

Research has indicated that nickel-based compounds can exhibit cytotoxic effects on cancer cells:

• Cell Lines Tested : Studies on human cancer cell lines (e.g., HeLa and MCF-7) revealed that the compound induces apoptosis through the activation of caspase pathways .
• Mechanism of Action : The proposed mechanism involves the generation of reactive oxygen species (ROS), leading to oxidative stress in cancer cells.

Coordination Chemistry and Reactivity

The biological activity of this compound is closely linked to its coordination chemistry:

• Ligand Exchange Reactions : The presence of nickel allows for various ligand exchange reactions that can modify the biological activity .
• Redox Processes : The compound engages in redox processes typical for transition metal complexes which can enhance its reactivity towards biological targets.

Case Studies

• Antimicrobial Study :
  • A study published in Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of nickel complexes derived from similar ligands.
  • Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus.
• Cytotoxicity Assay :
  • A research project assessed the cytotoxic effects on HeLa cells using MTT assays.
  • Findings showed an IC50 value of 15 µM after 48 hours of exposure.

Data Tables

Property	Value
Molecular Formula	$C_{32}H_{16}N_{8}Ni$
Molecular Weight	577.9 g/mol
CAS Number	Not available
Antimicrobial MIC (S.aureus)	32 µg/mL
Cytotoxic IC50 (HeLa)	15 µM